Cas no 2680827-38-5 (tert-butyl N-{6-chloro-2-phenylimidazo[1,2-b]pyridazin-3-yl}carbamate)

• Product Name: tert-butyl N-{6-chloro-2-phenylimidazo[1,2-b]pyridazin-3-yl}carbamate
• CAS No: 2680827-38-5
• MF: C₁₇H₁₇ClN₄O₂
• MW: 344.795482397079
• CID: 6105620
• PubChem ID: 165934359
• Update Time: 2025-08-04

tert-butyl N-{6-chloro-2-phenylimidazo[1,2-b]pyridazin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{6-chloro-2-phenylimidazo[1,2-b]pyridazin-3-yl}carbamate
• 2680827-38-5
• EN300-28297730

• Inchi： 1S/C17H17ClN4O2/c1-17(2,3)24-16(23)20-15-14(11-7-5-4-6-8-11)19-13-10-9-12(18)21-22(13)15/h4-10H,1-3H3,(H,20,23)
• InChI Key： HQDCOFIZQQGJKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C3C=CC=CC=3)=C(NC(=O)OC(C)(C)C)N2N=1

Computed Properties

• Exact Mass: 344.1040035g/mol
• Monoisotopic Mass: 344.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl N-{6-chloro-2-phenylimidazo[1,2-b]pyridazin-3-yl}carbamate

Comprehensive Overview of tert-butyl N-{6-chloro-2-phenylimidazo[1,2-b]pyridazin-3-yl}carbamate (CAS No. 2680827-38-5)

The compound tert-butyl N-{6-chloro-2-phenylimidazo[1,2-b]pyridazin-3-yl}carbamate (CAS No. 2680827-38-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-b]pyridazine core and the tert-butyl carbamate moiety, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate key biological targets.

In recent years, the demand for heterocyclic compounds like tert-butyl N-{6-chloro-2-phenylimidazo[1,2-b]pyridazin-3-yl}carbamate has surged due to their versatility in medicinal chemistry. The 6-chloro-2-phenyl substitution pattern is often associated with enhanced binding affinity to enzymes and receptors, making this compound a promising candidate for further development. Additionally, the carbamate group provides stability and improved pharmacokinetic properties, which are critical for drug candidates.

The synthesis of CAS No. 2680827-38-5 involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production. These methods align with the growing trend toward green chemistry, which emphasizes efficiency and minimal environmental impact. As sustainability becomes a priority in chemical manufacturing, innovations in the synthesis of tert-butyl N-{6-chloro-2-phenylimidazo[1,2-b]pyridazin-3-yl}carbamate are likely to gain traction.

From a commercial perspective, 2680827-38-5 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its applications extend to the development of kinase inhibitors and antimicrobial agents, which are areas of intense research. The compound's imidazo[1,2-b]pyridazine scaffold is particularly noteworthy for its role in targeting diseases such as cancer and inflammatory disorders, addressing some of the most pressing health challenges today.

Analytical characterization of tert-butyl N-{6-chloro-2-phenylimidazo[1,2-b]pyridazin-3-yl}carbamate typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance and downstream applications. The compound's stability under various conditions is also a key consideration for storage and transportation, making it a reliable choice for industrial use.

In summary, tert-butyl N-{6-chloro-2-phenylimidazo[1,2-b]pyridazin-3-yl}carbamate (CAS No. 2680827-38-5) represents a critical building block in modern chemical research. Its structural complexity and functional diversity position it as a valuable asset for scientists exploring new therapeutic and agrochemical solutions. As the demand for innovative compounds grows, this molecule is poised to play a pivotal role in advancing both academic and industrial research endeavors.